Cas no 24404-53-3 ([(2R,3S,4S,5R,6S)-3,4,5-triacetoxy-6-phenylsulfanyl-tetrahydropyran-2-yl]methyl acetate)

• Product Name: [(2R,3S,4S,5R,6S)-3,4,5-triacetoxy-6-phenylsulfanyl-tetrahydropyran-2-yl]methyl acetate
• CAS No: 24404-53-3
• MF: C₂₀H₂₄O₉S
• MW: 440.464165687561
• MDL: MFCD06657849
• CID: 254280
• PubChem ID: 87557889
• Update Time: 2025-10-13

[(2R,3S,4S,5R,6S)-3,4,5-triacetoxy-6-phenylsulfanyl-tetrahydropyran-2-yl]methyl acetate Chemical and Physical Properties

Names and Identifiers

• b-D-Galactopyranoside,phenyl 1-thio-, 2,3,4,6-tetraacetate
• Phenyl 2,3,4,6-Tetra-O-acetyl-1-thio-beta-D-galactopyranoside
• Phenyl 2,3,4,6-tetra-O-acetyl-b-D-thiogalactopyranoside
• PHENYL-2,3,4,6-TETRA-O-ACETYL-1-THIO-Β-D-GALACTOPYRANOSIDE
• P1477
• Phenyl 2,3,4,6-Tetra-O-acetyl-1-thio-β-D-galactopyranoside
• (2R,3S,4S,5R,6S)-2-(Acetoxymethyl)-6-(phenylthio)tetrahydro-2H-pyran-3,4,5-triyl triacetate
• PubChem9897
• Phenyl-tetra-O-acetyl-thio-beta-D-galactopyranoside
• JCKOUAWEMPKIAT-CXQPBAHBSA-N
• 1-(Phenylthio)-1-deoxy-beta-D-galactopyranose tetraacetate
• 1-deoxy-1-(phenylth
• [(2R,3S,4S,5R,6S)-3,4,5-triacetoxy-6-phenylsulfanyl-tetrahydropyran-2-yl]methyl acetate
• W-202019
• [(2R,3S,4S,5R,6S)-3,4,5-triacetyloxy-6-phenylsulfanyloxan-2-yl]methyl acetate
• D92135
• CS-0214574
• AKOS025294977
• [(2R,3S,4S,5R,6S)-3,4,5-TRIS(ACETYLOXY)-6-(PHENYLSULFANYL)OXAN-2-YL]METHYL ACETATE
• SCHEMBL1170779
• DTXSID50449440
• 1-deoxy-1-(phenylthio)-2,3,4,6-tetra-O-acetyl-beta-D-galactopyranose
• Phenyl 2,3,4,6-tetra-O-acetyl-1-thio-beta-D-galactopyranoside, 95% (HPLC)
• 24404-53-3
• AS-74421
• A-D-galactopyranoside
• Phenyl 2,3,4,6-Tetra-O-acetyl-1-thio-

• MDL： MFCD06657849
• Inchi： 1S/C20H24O9S/c1-11(21)25-10-16-17(26-12(2)22)18(27-13(3)23)19(28-14(4)24)20(29-16)30-15-8-6-5-7-9-15/h5-9,16-20H,10H2,1-4H3/t16-,17+,18+,19-,20+/m1/s1
• InChI Key： JCKOUAWEMPKIAT-CXQPBAHBSA-N
• SMILES： S(C1C=CC=CC=1)[C@H]1[C@@H]([C@H]([C@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 440.11400
• Monoisotopic Mass: 440.11410351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 11
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 140

Experimental Properties

• Color/Form: Not determined
• Melting Point: 69-74 °C
• PSA: 139.73000
• LogP: 1.86180
• Solubility: Not determined
• Optical Activity: [α]22/D +15.5°, c = 0.5% in chloroform

[(2R,3S,4S,5R,6S)-3,4,5-triacetoxy-6-phenylsulfanyl-tetrahydropyran-2-yl]methyl acetate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives